Cas no 81769-70-2 (1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-)

• Product name: 1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-
• CAS No: 81769-70-2
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• CID: 3219312
• PubChem ID: 12785668

1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 1-METHYL-5-(TRIFLUOROMETHYL)-
• SCHEMBL18088
• DTXSID801273143
• 81769-70-2
• VIJYUPDQSPUVCH-UHFFFAOYSA-O
• 1-Methyl-5-(trifluoromethyl)-1H-imidazole

• Inchi： InChI=1S/C5H5F3N2/c1-10-3-9-2-4(10)5(6,7)8/h2-3H,1H3
• InChI Key： VIJYUPDQSPUVCH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 150.04048265Da
• Monoisotopic Mass: 150.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 0.9